Cas no 1396800-32-0 (2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride)

• Product Name: 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride
• CAS No: 1396800-32-0
• MF: C₁₆H₂₂BrClN₂O₂
• MW: 389.715082645416
• CID: 6328006
• PubChem ID: 71783075
• Update Time: 2025-06-15

2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride
• (2-bromophenyl)(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)methanone hydrochloride
• 1396800-32-0
• (2-bromophenyl)-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]methanone;hydrochloride
• F6031-0350
• 2-[4-(2-bromobenzoyl)piperazin-1-yl]-1-cyclopropylethan-1-ol hydrochloride
• AKOS026686344

• Inchi： 1S/C16H21BrN2O2.ClH/c17-14-4-2-1-3-13(14)16(21)19-9-7-18(8-10-19)11-15(20)12-5-6-12;/h1-4,12,15,20H,5-11H2;1H
• InChI Key： YTKWBBFVZCYHAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCN(CC1)CC(C1CC1)O)=O.Cl

Computed Properties

• Exact Mass: 388.05532g/mol
• Monoisotopic Mass: 388.05532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride

Research Briefing on 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride (CAS: 1396800-32-0)

In recent years, the compound 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride (CAS: 1396800-32-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the bromobenzoyl and cyclopropyl groups, make it a promising candidate for drug development, particularly in the context of central nervous system (CNS) disorders and oncology.

The synthesis of 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of palladium-catalyzed cross-coupling reactions to introduce the bromobenzoyl moiety and the development of novel purification techniques to isolate the hydrochloride salt form. These methodological improvements have facilitated the production of high-quality batches for preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of specific neurotransmitter receptors, particularly those implicated in anxiety and depression. In vitro assays demonstrate high affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders. Additionally, recent in vivo studies in rodent models have shown promising anxiolytic and antidepressant effects with minimal side effects, positioning this compound as a potential alternative to existing therapeutics with significant adverse profiles.

Beyond its CNS applications, 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride has also been investigated for its anticancer properties. Preliminary data indicate that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies suggest that this effect is mediated through the inhibition of key signaling pathways involved in cell proliferation and survival. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

In conclusion, the latest research on 2-4-(2-bromobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride (CAS: 1396800-32-0) highlights its significant promise in both CNS and oncology drug development. Ongoing studies are focused on further elucidating its mechanisms of action, optimizing its pharmacokinetic profile, and advancing it through clinical trials. The compound's unique chemical structure and broad pharmacological activity make it a compelling subject for future research and development efforts in the chemical biology and pharmaceutical industries.